Cas no 82684-68-2 (1,4-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester
• CAS No: 82684-68-2
• MF: C₂₂H₁₂Cl₂O₆
• MW: 443.23308467865
• CID: 687264
• PubChem ID: 11004750
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester
• bis(4-carbonochloridoylphenyl) benzene-1,4-dicarboxylate
• 4,4'-(terephthaloyldioxy)dibenzoyl dichloride
• SCHEMBL9064506
• Terephthalic acid bis-(4-chlorocarbonyl-phenyl) ester
• 82684-68-2
• DTXSID00451518

• Inchi： 1S/C22H12Cl2O6/c23-19(25)13-5-9-17(10-6-13)29-21(27)15-1-2-16(4-3-15)22(28)30-18-11-7-14(8-12-18)20(24)26/h1-12H
• InChI Key： KRBOHJMLLYJDBX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(C1C=CC(C(=O)OC2C=CC(C(=O)Cl)=CC=2)=CC=1)=O)=O

Computed Properties

• Exact Mass: 442.0010935g/mol
• Monoisotopic Mass: 442.0010935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.7Ų